Cas no 932405-39-5 (5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine)

• Product Name: 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine
• CAS No: 932405-39-5
• MF: C₁₂H₁₁BrClN₃O
• MW: 328.592240571976
• CID: 5705497
• PubChem ID: 57632468
• Update Time: 2025-10-31

5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• FD7281
• AMY15479
• 932405-39-5
• 5-bromo-N-[4-(2-chloroethoxy)phenyl]pyrimidin-2-amine
• 5-BROMO-N-(4-(2-CHLOROETHOXY)PHENYL)PYRIMIDIN-2-AMINE
• SB58237
• SCHEMBL13605643
• 2-Pyrimidinamine, 5-bromo-N-[4-(2-chloroethoxy)phenyl]-
• 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine

• Inchi： 1S/C12H11BrClN3O/c13-9-7-15-12(16-8-9)17-10-1-3-11(4-2-10)18-6-5-14/h1-4,7-8H,5-6H2,(H,15,16,17)
• InChI Key： ZCRFDMCLQZEXNM-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OCCCl)C=C2)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 326.97740g/mol
• Monoisotopic Mass: 326.97740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±53.0 °C(Predicted)
• pka: 1.28±0.10(Predicted)

Additional information on 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine

Comprehensive Overview of 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine (CAS No. 932405-39-5)

5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine (CAS No. 932405-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of both bromo and chloroethoxy functional groups in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique chemical properties and reactivity.

In recent years, the demand for pyrimidine derivatives has surged due to their role in developing novel therapeutics. 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine is no exception, as it serves as a key building block in the synthesis of kinase inhibitors and other bioactive molecules. Kinase inhibitors are a hot topic in modern medicine, especially in oncology, where they target specific pathways involved in cancer cell proliferation. This compound's structural features allow for further modifications, enabling researchers to tailor its properties for specific applications.

From a synthetic chemistry perspective, CAS No. 932405-39-5 offers versatility. The bromo substituent at the 5-position of the pyrimidine ring facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Meanwhile, the chloroethoxy side chain provides a handle for further functionalization, making it a valuable scaffold for designing new compounds. These attributes align with the growing trend of fragment-based drug design, where small molecular fragments are optimized to enhance binding affinity and selectivity.

Another area where 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine shows promise is in agrochemical research. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties, and this molecule's structural motifs could contribute to the development of next-generation crop protection agents. With the increasing global focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional pesticides, and this compound could play a role in such innovations.

The compound's physicochemical properties, such as solubility and stability, are also critical for its applications. 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine exhibits moderate solubility in organic solvents, which is advantageous for laboratory-scale synthesis. However, its stability under various conditions (e.g., pH, temperature) must be carefully evaluated to ensure its suitability for large-scale production. These factors are often searched by chemists and formulators looking to optimize reaction conditions or develop scalable processes.

In the context of AI-driven drug discovery, compounds like CAS No. 932405-39-5 are increasingly being analyzed using machine learning algorithms to predict their biological activity and toxicity profiles. This approach accelerates the identification of promising candidates while reducing experimental costs. As AI continues to revolutionize the pharmaceutical industry, the integration of computational tools with traditional synthetic methods is becoming a standard practice, further highlighting the importance of well-characterized intermediates like this pyrimidine derivative.

Safety and regulatory compliance are also paramount when working with 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine. While it is not classified as a hazardous material, proper handling procedures should always be followed to minimize risks. Researchers often search for guidelines on safe storage, disposal, and personal protective equipment (PPE) when using such compounds, underscoring the need for comprehensive safety data sheets (SDS) and risk assessments.

In summary, 5-Bromo-N-(4-(2-chloroethoxy)phenyl)pyrimidin-2-amine (CAS No. 932405-39-5) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, combined with the growing interest in pyrimidine chemistry and AI-assisted drug design, make it a valuable asset for researchers. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in the development of innovative solutions for healthcare and agriculture.